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Compound of Interest

Compound Name: R-18893

Cat. No.: B1678701

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Metribolone, also known by its development code R-1881. The initial query for "R-
18893" is presumed to be a typographical error, as R-1881 is a well-documented, potent
synthetic anabolic-androgenic steroid used in research. Metribolone is classified as a
hazardous substance and a controlled substance in the United States, requiring stringent
handling and disposal procedures.[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls

Due to its high potency and potential health risks, including hepatotoxicity and carcinogenic
effects, a multi-layered approach to personal protection and engineering controls is mandatory
when handling Metribolone.[3][4]

Engineering Controls

Engineering controls are the primary line of defense to minimize exposure.
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Control Type

Specification Purpose

Ventilation

Chemical fume hood or a

powder containment hood. For

larger quantities or

manufacturing operations, To prevent inhalation of
enclosed local exhaust airborne particles.
ventilation at points of dust or

vapor generation is required.

[3]

Containment

Use of a glove box or isolator To provide a physical barrier
is recommended for weighing between the operator and the
and aliquoting powder.[5] potent compound.

Safety Equipment

An eyewash station and an ] )
For immediate
emergency shower must be o
] o decontamination in case of
readily accessible in the work )
accidental exposure.
area.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required for all personnel handling Metribolone.
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PPE Category

Item

Specification

Hand Protection

Gloves

Double gloving with nitrile
gloves is recommended.[3][6]
For prolonged or frequently
repeated contact, a glove with
a protection class of 5 or
higher (breakthrough time
>240 minutes) is advised. For
brief contact, a protection class
of 3 or higher (>60 minutes) is

recommended.[6]

Eye/Face Protection

Safety Glasses/Goggles

Wear safety glasses with side

shields or chemical splash

goggles.[3]

Face Shield

A full face shield may be
required for supplementary
protection, especially when
handling larger quantities or

there is a splash hazard.[3]

Body Protection

Lab Coat/Coveralls

For quantities up to 500
grams, a laboratory coat is
suitable. For up to 1 kilogram,
a disposable laboratory coat or
coverall of low permeability is
recommended. For larger
gquantities and manufacturing,
air-supplied full-body suits are

necessary.[3][6]

Shoe Covers

Protective shoe covers should
be worn.[3][6]

Head Protection

Head Covering

A head covering is
recommended to prevent

contamination of hair.[3][6]
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A dust respirator should be

worn, especially when

) ) ) handling the powder form.[3] A

Respiratory Protection Respirator ] )
NIOSH-approved respirator is
necessary if there is a risk of

inhalation.

Hazard and Exposure Data

Metribolone is a highly potent compound, and exposure should be minimized. The concept of
Occupational Exposure Banding (OEB) is used for such potent pharmaceuticals where a formal
Occupational Exposure Limit (OEL) may not be established.
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Parameter ValuelClassification Notes
Indicates a hazardous
Signal Word Danger substance with the potential for

significant harm.

Hazard Statements

May cause cancer. May
damage fertility or the unborn
child. Toxic to aquatic life with

long-lasting effects.[3]

Long-term exposure and
environmental release must be

strictly avoided.

Occupational Exposure Band
(OEB)

Likely OEB 4 or 5

Based on its high potency and
toxicological profile,
Metribolone would fall into a
high-potency category. OEB 5
compounds are typically
associated with an OEL of <1
png/m3.[7] This necessitates the

highest level of containment.[7]

Damaging to health upon

Immediate medical attention is

Acute Toxicity ) ] ] )
accidental ingestion.[3] required.
IARC Group 2A: Probable
_ o . _ Long-term exposure poses a
Chronic Toxicity human carcinogen. Associated

with liver tumors.[3]

significant cancer risk.

Experimental Protocols: Step-by-Step Guidance

Adherence to a strict, documented protocol is essential for safely handling Metribolone.

Receiving and Storage

 Verification: Upon receipt, verify the container is intact and properly labeled.

» Documentation: Log the receipt of the controlled substance in a dedicated record book as

required by the DEA.
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Storage: Store in a cool, dry, well-ventilated, and secure location. The storage container
must be tightly sealed.[8] Store in a locked cabinet or safe, with access limited to authorized
personnel.

Weighing and Solution Preparation (in a Containment
Hood/Glove Box)

Preparation: Don all required PPE before entering the designated handling area.

Decontamination: Decontaminate the exterior of the primary container before bringing it into
the containment area.

Weighing: Use a dedicated set of utensils (spatula, weigh paper). Tare the weigh boat.
Carefully transfer the required amount of Metribolone powder. Avoid generating dust.

Dissolving: Place the weigh boat with the powder into a suitable secondary container (e.g., a
beaker). Add the solvent slowly to dissolve the powder.

Cleaning: All utensils and surfaces that came into contact with the powder must be
decontaminated.

Handling of Solutions

Containment: Handle all solutions containing Metribolone within a chemical fume hood.
Labeling: Clearly label all containers with the contents and associated hazards.

Transport: When transporting solutions, use a secondary, shatter-proof container.

Operational and Disposal Plans

A comprehensive plan for the entire lifecycle of the compound, from receipt to disposal, is

mandatory.

Spill Management

Alerting: Immediately alert personnel in the vicinity.
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Evacuation: If the spill is large or generates significant dust, evacuate the area.
Containment: For minor spills, contain the spillage.[3]

Cleanup (Powder): Do not dry sweep. Dampen the powder with water to prevent it from
becoming airborne.[3] Use a vacuum cleaner equipped with a HEPA filter if available.[3]
Place all cleanup materials in a sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area thoroughly.

Decontamination Procedure

Surface Decontamination: All surfaces and equipment that may have come into contact with
Metribolone must be decontaminated. A suitable solvent (e.g., ethanol) followed by a soap
and water wash is a common procedure.

PPE Removal: Remove PPE in a designated area, ensuring not to cross-contaminate.
Dispose of disposable PPE as hazardous waste.

Disposal Plan

Metribolone and any materials contaminated with it must be disposed of as hazardous and

controlled substance waste, in accordance with all federal, state, and local regulations.[3]

Waste Segregation: Segregate Metribolone waste from other laboratory waste streams. This
includes unused compounds, contaminated labware (pipette tips, tubes), and contaminated
PPE.

Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for Metribolone
waste.

Controlled Substance Disposal: As a DEA-regulated substance, the disposal of unused
Metribolone must be handled by a licensed reverse distributor.[9][10] The transfer must be
documented using the appropriate DEA forms (e.g., Form 41 for on-site destruction or
records for transfer to a reverse distributor).[11]

Contaminated Waste: Materials that are not recoverable but contaminated with Metribolone
should be disposed of as hazardous chemical waste, typically through incineration by a
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licensed waste management company.[10]

Visual Workflow for Handling Metribolone

The following diagram outlines the key logical steps in the safe handling and disposal of
Metribolone.
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Metribolone (R-1881) Handling Workflow
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Caption: Workflow for the safe handling of Metribolone (R-1881).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678701#personal-protective-equipment-for-
handling-r-18893]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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